(4-(Dimethylamino)phenyl)(4-(4-hydroxyphenylcarbonothioyl)piperazin-1-yl)methanethione
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Description
(4-(Dimethylamino)phenyl)(4-(4-hydroxyphenylcarbonothioyl)piperazin-1-yl)methanethione is a useful research compound. Its molecular formula is C20H23N3OS2 and its molecular weight is 385.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of novel chemical compounds incorporating elements like dimethylamino, piperazin-1-yl, and methanethione groups involves complex chemical reactions. For instance, research on the synthesis of pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and other derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety highlights the methodology for creating compounds with potential antimicrobial properties (Abdel‐Aziz et al., 2008).
Antimicrobial and Anti-cancer Activities
Some derivatives related to the mentioned compound exhibit moderate effects against bacterial and fungal species, indicating the potential for antimicrobial applications. In the realm of cancer research, O-Arylated diazeniumdiolates, which share structural features with the query compound, have shown broad-spectrum anti-cancer activity in various rodent cancer models, including prostate cancer and leukemia, demonstrating the importance of structural moieties like dimethylamino in medicinal chemistry (Keefer, 2010).
Fluorescent Dyes and Imaging
Derivatives of the chemical structure of interest have been utilized in the synthesis of fluorescent dyes exhibiting large Stokes shifts. Such compounds find applications in bioimaging and molecular probes, where the dimethylamino group plays a critical role in facilitating intramolecular proton transfer, leading to pronounced fluorescence (Rihn et al., 2012).
Corrosion Inhibition
Benzothiazole derivatives, which are structurally similar to the compound , have been studied for their corrosion inhibiting effects on steel in acidic solutions. These studies illustrate the wide-ranging applications of such chemical structures, from biological activity to industrial material science (Hu et al., 2016).
Properties
IUPAC Name |
[4-(dimethylamino)phenyl]-[4-(4-hydroxybenzenecarbothioyl)piperazin-1-yl]methanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3OS2/c1-21(2)17-7-3-15(4-8-17)19(25)22-11-13-23(14-12-22)20(26)16-5-9-18(24)10-6-16/h3-10,24H,11-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLKFTDSOMLWQER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=S)N2CCN(CC2)C(=S)C3=CC=C(C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.